Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C31H35NO7
• Molecular Weight: 533.6 g/mol
• IUPAC Name: diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C31H35NO7/c1-6-37-21-14-12-19(13-15-21)26-25(30(34)38-7-2)18(4)32-24-17-23(20-10-9-11-22(16-20)36-5)27(29(33)28(24)26)31(35)39-8-3/h9-16,23,26-27,32H,6-8,17H2,1-5H3
• InChI Key: MFJQVVBEZZLZNS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2C3=C(CC(C(C3=O)C(=O)OCC)C4=CC(=CC=C4)OC)NC(=C2C(=O)OCC)C

Description

Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DEDQC, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DEDQC is a member of the quinoline family of compounds and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, but it is believed to exert its effects through the modulation of various signaling pathways. Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). It has also been shown to induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to exhibit a range of biochemical and physiological effects. It has been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to exhibit anti-inflammatory properties by inhibiting the activity of certain enzymes involved in the inflammatory response. Additionally, Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to induce apoptosis in cancer cells by activating various signaling pathways.

Advantages and Limitations for Lab Experiments

Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities and has a long shelf life. Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to be relatively stable under a variety of conditions. However, there are also limitations to its use in lab experiments. Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a synthetic compound that may not accurately reflect the properties of natural compounds. Additionally, the exact mechanism of action of Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One potential direction is to further investigate its potential therapeutic applications in various fields of medicine. Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has shown promise as a potential treatment for cancer and neurodegenerative diseases, and further research is needed to fully understand its potential in these areas. Another potential direction is to further investigate its mechanism of action. Understanding the exact signaling pathways involved in the effects of Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate could lead to the development of more targeted therapies. Finally, further research is needed to fully understand the advantages and limitations of Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate for use in lab experiments. This could lead to the development of more accurate and reliable experimental models.

Synthesis Methods

Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 4-ethoxyaniline and 3-methoxybenzaldehyde to form an intermediate, which is then reacted with diethyl malonate and ammonium acetate to yield the final product.

Scientific Research Applications

Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. Diethyl 4-(4-ethoxyphenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied as a potential treatment for various types of cancer, including breast, lung, and colon cancer. It has also been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.